Cas no 136084-59-8 (Benzoic acid, 3-formyl-4-propoxy-)

Benzoic acid, 3-formyl-4-propoxy-, is a specialized organic compound featuring both aldehyde and propoxy functional groups on a benzoic acid backbone. This structure imparts unique reactivity, making it valuable as an intermediate in fine chemical synthesis, particularly in pharmaceuticals and agrochemicals. The aldehyde group offers a versatile site for further functionalization, while the propoxy substituent enhances solubility in organic solvents, facilitating downstream reactions. Its well-defined molecular architecture ensures consistent performance in coupling and condensation reactions. The compound is typically supplied with high purity, ensuring reliable results in research and industrial applications. Proper handling and storage are recommended due to its sensitivity to air and moisture.
Benzoic acid, 3-formyl-4-propoxy- structure
136084-59-8 structure
Product Name:Benzoic acid, 3-formyl-4-propoxy-
CAS No:136084-59-8
MF:C11H12O4
MW:208.210583686829
CID:3713794
PubChem ID:10285878
Update Time:2025-06-08

Benzoic acid, 3-formyl-4-propoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-formyl-4-propoxy-
    • SCHEMBL4945100
    • 3-Formyl-4-propoxybenzoic acid
    • EN300-6509161
    • 136084-59-8
    • DB-128373
    • Inchi: 1S/C11H12O4/c1-2-5-15-10-4-3-8(11(13)14)6-9(10)7-12/h3-4,6-7H,2,5H2,1H3,(H,13,14)
    • InChI Key: UVEFHNGJLSXWED-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(=O)O)=CC=1C=O)CCC

Computed Properties

  • Exact Mass: 208.07355886g/mol
  • Monoisotopic Mass: 208.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 63.6Ų

Benzoic acid, 3-formyl-4-propoxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6509161-0.05g
3-formyl-4-propoxybenzoic acid
136084-59-8
0.05g
$707.0 2023-05-31
Enamine
EN300-6509161-0.1g
3-formyl-4-propoxybenzoic acid
136084-59-8
0.1g
$741.0 2023-05-31
Enamine
EN300-6509161-0.25g
3-formyl-4-propoxybenzoic acid
136084-59-8
0.25g
$774.0 2023-05-31
Enamine
EN300-6509161-0.5g
3-formyl-4-propoxybenzoic acid
136084-59-8
0.5g
$809.0 2023-05-31
Enamine
EN300-6509161-1.0g
3-formyl-4-propoxybenzoic acid
136084-59-8
1g
$842.0 2023-05-31
Enamine
EN300-6509161-2.5g
3-formyl-4-propoxybenzoic acid
136084-59-8
2.5g
$1650.0 2023-05-31
Enamine
EN300-6509161-5.0g
3-formyl-4-propoxybenzoic acid
136084-59-8
5g
$2443.0 2023-05-31
Enamine
EN300-6509161-10.0g
3-formyl-4-propoxybenzoic acid
136084-59-8
10g
$3622.0 2023-05-31

Additional information on Benzoic acid, 3-formyl-4-propoxy-

Benzoic acid, 3-formyl-4-propoxy- (CAS No. 136084-59-8): A Comprehensive Overview in Modern Chemical Biology

Benzoic acid, 3-formyl-4-propoxy-, identified by the Chemical Abstracts Service Number (CAS No.) 136084-59-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by a benzene ring substituted with a formyl group at the 3-position and a propoxy group at the 4-position, exhibits a range of biological activities that make it a valuable scaffold for pharmaceutical and agrochemical applications.

The< strong>formyl group (–CHO) attached to the benzene ring introduces reactivity that is conducive to further functionalization, making it a versatile intermediate in organic synthesis. This feature allows for the creation of more complex molecules through condensation reactions, such as the formation of Schiff bases or the introduction of additional functional groups via formylation reactions. The< strong>propoxy group (–OCH₂CH₂CH₃), on the other hand, contributes to the compound's solubility in both polar and non-polar solvents, enhancing its utility in various chemical processes.

In recent years, there has been a surge in research focused on developing novel bioactive compounds derived from< strong>Benzoic acid, 3-formyl-4-propoxy-. One particularly promising area of investigation has been its potential as an anti-inflammatory agent. Studies have demonstrated that derivatives of this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are crucial in the production of prostaglandins and leukotrienes, which are mediators of inflammation. By targeting these pathways,< strong>Benzoic acid, 3-formyl-4-propoxy--derived compounds hold promise for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, the< strong>CAS No. 136084-59-8 compound has shown significant potential in antimicrobial applications. Research has indicated that certain derivatives exhibit broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria, as well as fungi. This is attributed to their ability to disrupt bacterial cell membranes and interfere with essential metabolic processes. The formyl group's reactivity allows for further derivatization, enabling the design of compounds with enhanced antimicrobial properties while maintaining biocompatibility.

The agrochemical industry has also recognized the value of< strong>Benzoic acid, 3-formyl-4-propoxy-. Its structural features make it an excellent precursor for developing novel pesticides and herbicides. For instance, modifications at the formyl and propoxy positions can lead to compounds that effectively inhibit weed growth without harming crops. Such derivatives are particularly attractive due to their potential for lower environmental impact compared to traditional herbicides. Furthermore, their mode of action often involves disrupting essential plant enzymes or metabolic pathways, providing a selective advantage over competing weeds.

In the realm of drug discovery, the< strong>formyl and< strong>propoxy groups on< strong>Benzoic acid, 3-formyl-4-propoxy- provide multiple sites for chemical modification, allowing researchers to fine-tune biological activity. Recent advances in computational chemistry have enabled the rapid screening of thousands of derivatives to identify those with optimal pharmacokinetic profiles. This high-throughput approach has led to several promising candidates entering preclinical trials for various therapeutic indications.

The synthesis of< strong>Benzoic acid, 3-formyl-4-propoxy--based compounds often involves multi-step organic transformations that highlight the compound's synthetic utility. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups at strategic positions on the benzene ring. These reactions are highly efficient and allow for precise control over regioselectivity, which is crucial for achieving desired biological activities.

The solubility profile of< strong>CAS No. 136084-59-8, influenced by its propoxy group, makes it an excellent candidate for formulation into various drug delivery systems. For instance, it can be incorporated into liposomes or nanoparticles designed for targeted drug delivery. Such formulations enhance bioavailability and reduce side effects by delivering therapeutic agents directly to sites of action.

In conclusion,< strong>Benzoic acid, 3-formyl-4-propoxy-, with its CAS Number 136084-59-8, represents a fascinating compound with diverse applications in chemical biology and pharmaceutical development. Its unique structural features enable a wide range of biological activities, making it a valuable scaffold for drug discovery and agrochemical innovation. As research continues to uncover new derivatives and applications, this compound is poised to play an increasingly significant role in addressing global health challenges.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.